6-(4-fluorobenzyl)-3-((2-fluorophenyl)amino)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(2-fluoroanilino)-6-[(4-fluorophenyl)methyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C16H12F2N4O/c17-11-7-5-10(6-8-11)9-14-15(23)20-16(22-21-14)19-13-4-2-1-3-12(13)18/h1-8H,9H2,(H2,19,20,22,23)
• InChI Key: VGOAIOZQHPZAHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)F)F
• Molecular Formula: C16H12F2N4O
• Molecular Weight: 314.29 g/mol
• CAS No.: 898610-99-6

Description

6-(4-Fluorobenzyl)-3-((2-fluorophenyl)amino)-1,2,4-triazin-5(4H)-one is a triazinone derivative characterized by a 1,2,4-triazin-5-one core substituted with a 4-fluorobenzyl group at position 6 and a 2-fluorophenylamino moiety at position 2.

Biological Activity

The compound 6-(4-fluorobenzyl)-3-((2-fluorophenyl)amino)-1,2,4-triazin-5(4H)-one is a member of the triazine family, notable for its diverse biological activities. This article synthesizes available research findings on its biological activity, including its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C13H11F2N5O
• Molecular Weight : 277.26 g/mol
• CAS Number : [Not explicitly available in the search results]

The compound features a triazine core substituted with fluorobenzyl and fluorophenyl groups, which may influence its interaction with biological targets.

Biological Activity Overview

Research indicates that compounds similar to 6-(4-fluorobenzyl)-3-((2-fluorophenyl)amino)-1,2,4-triazin-5(4H)-one exhibit various biological activities:

• Anticancer Activity :
  • Compounds in the triazine class have demonstrated significant efficacy against different cancer cell lines. For instance, studies have shown that triazine derivatives can inhibit cell proliferation and induce apoptosis in breast cancer cells, with IC50 values ranging from 18 µM to 57.3 µM for related compounds .
• Enzyme Inhibition :
  • Similar compounds have been identified as potent inhibitors of enzymes such as PARP1 and tyrosinase. The inhibition of these enzymes is crucial for cancer therapy and skin pigmentation disorders. For example, specific derivatives showed competitive inhibition with low micromolar IC50 values .
• Antimicrobial Properties :
  • Some triazine derivatives have exhibited antimicrobial activity against various pathogens. The mechanism often involves disruption of microbial cell membranes or inhibition of critical metabolic pathways.

Case Study 1: Anticancer Efficacy

A study focused on a series of triazine derivatives similar to the target compound revealed that they could significantly inhibit breast cancer cell growth. The compounds were tested at various concentrations, with the most effective showing an IC50 value comparable to established treatments like Olaparib .

Case Study 2: Enzyme Inhibition Profile

In another investigation, triazine derivatives were evaluated for their ability to inhibit tyrosinase activity. The results indicated that several compounds displayed competitive inhibition with IC50 values below 50 µM, suggesting their potential as therapeutic agents in pigmentation disorders .

The biological activity of 6-(4-fluorobenzyl)-3-((2-fluorophenyl)amino)-1,2,4-triazin-5(4H)-one can be attributed to:

• Interaction with DNA Repair Mechanisms : By inhibiting PARP1, these compounds may enhance DNA damage in cancer cells, promoting apoptosis.
• Competitive Inhibition of Enzymes : The structural similarity to substrate molecules allows these compounds to effectively compete with natural substrates in enzymatic reactions.

Data Summary Table

Biological Activity	Mechanism	IC50 (µM)	Reference
Anticancer (Breast)	PARP1 Inhibition	18 - 57.3
Enzyme Inhibition (Tyrosinase)	Competitive Inhibition	<50
Antimicrobial	Disruption of Cell Membrane	Varies

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The triazinone core is a common scaffold in agrochemicals and pharmaceuticals, with substituents dictating biological activity. Below is a comparative analysis with key analogs:

Compound Name	Substituents	Biological Activity	Key Findings	References
Target Compound	4-fluorobenzyl, 2-fluorophenylamino	Not explicitly reported	Dual fluorine substitution may enhance target affinity and metabolic stability.
20b (Schiff base)	4-fluorobenzylidene, trifluoromethyl	Antibacterial, antibiofilm	Para-fluoro on benzyl improves activity against E. coli (MIC 3.90 µg/mL) and biofilm inhibition (87.4%) .
Metribuzin	tert-butyl, methylthio	Herbicidal	Inhibits photosynthesis via PSII disruption; high water solubility (1.22 mg/L) .
Compound 11 ()	4-fluorobenzyl, benzodioxolylamino	Not reported	Synthesized via hydrazine-mediated cyclization (23% yield), highlighting reactivity of the triazinone core .
4-Thiazolidinone derivatives	Thienyl, hydroxypropylthio	Antifungal	Fluoroalkylation at active methylene improves antifungal activity (MIC 3.90 µg/mL vs. nystatin 8.25 µg/mL) .

Key Trends and Implications

• In contrast, non-fluorinated analogs like metribuzin exhibit herbicidal activity due to bulkier substituents (tert-butyl) that favor plant membrane interactions .
• Amino Group Modifications: The 2-fluorophenylamino group in the target compound differs from the thioether or hydrazone groups in herbicidal triazinones (e.g., metribuzin), suggesting divergent mechanisms of action . Schiff bases (e.g., 20b) with imine linkages show broad-spectrum activity, whereas acylhydrazones (e.g., 25) derived from metribuzin modulate herbicidal efficacy through steric effects .